Cas no 81678-53-7 (3-Penten-2-ol, 5-(3-furanyl)-2-methyl-)
81678-53-7 structure
Product Name:3-Penten-2-ol, 5-(3-furanyl)-2-methyl-
CAS No:81678-53-7
MF:C10H14O2
MW:166.216963291168
CID:583502
PubChem ID:538291
Update Time:2025-04-19
3-Penten-2-ol, 5-(3-furanyl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Penten-2-ol, 5-(3-furanyl)-2-methyl-
- 5-(3-Furanyl)-2-methyl-3-penten-2-ol
- 81678-53-7
- DTXSID801291913
-
- Inchi: 1S/C10H14O2/c1-10(2,11)6-3-4-9-5-7-12-8-9/h3,5-8,11H,4H2,1-2H3
- InChI Key: XAZOEZDWXXKFEO-UHFFFAOYSA-N
- SMILES: OC(C)(C)C=CCC1=COC=C1
Computed Properties
- Exact Mass: 166.099379685g/mol
- Monoisotopic Mass: 166.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 33.4Ų
3-Penten-2-ol, 5-(3-furanyl)-2-methyl- Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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